1-methanesulfonylcyclohexane-1-carboxylic acid
Description
1-Methanesulfonylcyclohexane-1-carboxylic acid is an organic compound with the molecular formula C8H14O4S . It has a molecular weight of 206.26 .
Molecular Structure Analysis
The molecular structure of 1-methanesulfonylcyclohexane-1-carboxylic acid consists of a cyclohexane ring with a methanesulfonyl group and a carboxylic acid group attached to the same carbon atom .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-methanesulfonylcyclohexane-1-carboxylic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexanone", "Methanesulfonyl chloride", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with methanesulfonyl chloride in the presence of sodium hydroxide to form 1-methanesulfonylcyclohexanone.", "Step 2: 1-methanesulfonylcyclohexanone is reduced with sodium borohydride in the presence of hydrochloric acid to form 1-methanesulfonylcyclohexanol.", "Step 3: 1-methanesulfonylcyclohexanol is oxidized with sodium periodate to form 1-methanesulfonylcyclohexanone.", "Step 4: 1-methanesulfonylcyclohexanone is reacted with sodium bicarbonate in the presence of ethyl acetate and water to form 1-methanesulfonylcyclohexane-1-carboxylic acid." ] } | |
CAS RN |
1249262-30-3 |
Product Name |
1-methanesulfonylcyclohexane-1-carboxylic acid |
Molecular Formula |
C8H14O4S |
Molecular Weight |
206.3 |
Purity |
95 |
Origin of Product |
United States |
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